Cas no 58471-09-3 (tert-butyl(2,2-dimethylpropyl)amine)

• Product Name: tert-butyl(2,2-dimethylpropyl)amine
• CAS No: 58471-09-3
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 1610785
• PubChem ID: 143556
• Update Time: 2025-04-24

tert-butyl(2,2-dimethylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2,2-dimethylpropan-1-amine
• 1-propanamine, N-(1,1-dimethylethyl)-2,2-dimethyl-
• tert-butyl(2,2-dimethylpropyl)amine
• InChI=1/C9H21N/c1-8(2,3)7-10-9(4,5)6/h10H,7H2,1-6H3
• 58471-09-3
• Neopentyl, t-butyl amine
• SCHEMBL823098
• JPTZOFZNRFPMPG-UHFFFAOYSA-
• F8882-4734
• tert-C5H11(tert-C4H9)NH
• DTXSID30207166
• AKOS005294614

• Inchi： 1S/C9H21N/c1-8(2,3)7-10-9(4,5)6/h10H,7H2,1-6H3
• InChI Key： JPTZOFZNRFPMPG-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)CC(C)(C)C

Computed Properties

• Exact Mass: 143.16753
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on tert-butyl(2,2-dimethylpropyl)amine

N-tert-butyl-2,2-dimethylpropan-1-amine (CAS 58471-09-3): A Comprehensive Technical Overview

N-tert-butyl-2,2-dimethylpropan-1-amine (CAS 58471-09-3) is a specialized tertiary amine compound that has gained significant attention in organic synthesis and material science applications. This structurally unique amine features a sterically hindered tert-butyl group combined with a dimethylpropan-1-amine backbone, creating distinct chemical properties that make it valuable for various industrial and research applications.

The molecular structure of N-tert-butyl-2,2-dimethylpropan-1-amine contributes to its exceptional stability and nucleophilic characteristics. With the growing interest in sterically hindered amines for catalysis and polymer modification, this compound has become increasingly relevant in contemporary chemical research. Recent studies highlight its potential in developing advanced material formulations, particularly in areas requiring thermal stability and controlled reactivity.

One of the most searched questions regarding N-tert-butyl amines relates to their synthetic applications. This compound serves as an excellent building block for pharmaceutical intermediates, though it's important to note it has no direct medicinal use itself. Researchers frequently inquire about its reactivity patterns, especially in nucleophilic substitution reactions where the bulky tert-butyl group influences reaction pathways.

From a commercial perspective, N-tert-butyl-2,2-dimethylpropan-1-amine has seen growing demand in specialty chemical markets. Manufacturers are particularly interested in its storage stability and handling requirements, which are common search terms associated with this compound. The material demonstrates excellent shelf life when stored under recommended conditions, making it attractive for industrial applications.

The physical properties of CAS 58471-09-3 contribute to its versatility. It typically appears as a clear liquid with distinct amine characteristics. Analytical chemists often search for information about its spectroscopic fingerprints, including NMR spectra and mass spectrometry data, which are crucial for quality control and research purposes.

In material science applications, N-tert-butyl-2,2-dimethylpropan-1-amine has shown promise as a modifier for polymer systems. Its structural features can influence polymer chain dynamics and thermal properties, making it relevant for developing high-performance materials. This aligns with current industry trends toward sustainable material innovation and green chemistry approaches.

Safety considerations for 58471-09-3 follow standard amine handling protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed. This includes using appropriate personal protective equipment and working in well-ventilated areas, which are common concerns raised by laboratory personnel searching for information about this compound.

The synthesis of N-tert-butyl-2,2-dimethylpropan-1-amine typically involves amine alkylation strategies. Process chemists frequently search for optimized synthetic routes and yield improvement techniques for this compound. Recent advancements in catalytic amination methods have opened new possibilities for its efficient production.

From an environmental perspective, tert-butyl amine derivatives like this compound are subject to standard chemical disposal regulations. The growing focus on environmental compliance in chemical industries has made proper waste management practices a frequently searched topic related to such specialty amines.

Market analysis indicates steady growth in demand for sterically hindered amines like N-tert-butyl-2,2-dimethylpropan-1-amine. The compound's unique properties make it valuable for specialty chemical formulations across multiple industries. Suppliers and purchasers often search for quality specifications and technical data sheets when evaluating this material.

Looking toward future applications, researchers are exploring the potential of CAS 58471-09-3 in advanced material development and catalytic systems. Its structural features make it particularly interesting for designing tailored molecular architectures in supramolecular chemistry applications.

For analytical purposes, N-tert-butyl-2,2-dimethylpropan-1-amine presents characteristic chromatographic behavior that facilitates its identification and purity assessment. Quality control laboratories frequently search for analytical method development information related to this compound.

In conclusion, N-tert-butyl-2,2-dimethylpropan-1-amine (CAS 58471-09-3) represents an important specialty chemical with diverse applications in research and industry. Its unique structural features and chemical properties continue to make it a compound of interest for scientists working in organic synthesis, material science, and chemical innovation.